Cas no 2148744-76-5 (tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate
• CAS No: 2148744-76-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5756652
• PubChem ID: 165639381
• Update Time: 2025-06-08

tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1889021
• 2148744-76-5
• tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate

• Inchi： 1S/C13H26N2O2/c1-5-13(7-6-8-13)10(9-14)15-11(16)17-12(2,3)4/h10H,5-9,14H2,1-4H3,(H,15,16)
• InChI Key： FBLBAYIXPVECMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)C1(CC)CCC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate

Professional Introduction to Compound with CAS No. 2148744-76-5 and Product Name: tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate

tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2148744-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its tert-butyl and ethylcyclobutyl substituents, contribute to its distinctive chemical properties and reactivity, making it a subject of interest for researchers exploring novel pharmacophores.

The synthesis and characterization of tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate involve sophisticated organic transformations that highlight the compound's complex molecular architecture. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the ethylcyclobutyl moiety introduces rigidity to the molecular framework, potentially influencing binding interactions with biological targets. These structural attributes make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in carbamate-based compounds due to their versatility in modulating biological pathways. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for developing drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The specific substitution pattern in tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate suggests potential interactions with enzymes such as carbonic anhydrase or proteases, which are implicated in a range of physiological processes.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate. These techniques allow researchers to predict binding affinities and pharmacokinetic properties with high accuracy, thereby accelerating the drug discovery process. Studies have shown that structurally similar carbamates exhibit potent activity against disease-causing targets, prompting further investigation into their therapeutic potential.

The pharmacological profile of tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate is being actively studied in preclinical models to evaluate its efficacy and safety. Preliminary findings suggest that this compound may possess significant anti-inflammatory and analgesic properties. The tert-butyl group's ability to stabilize the molecule's conformation could enhance its binding stability to biological targets, while the ethylcyclobutyl moiety may contribute to its selectivity. These characteristics make it an attractive candidate for developing next-generation therapeutics.

In addition to its pharmacological applications, tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate holds promise in materials science and industrial applications. Its unique chemical structure allows for modifications that can tailor its physical properties, making it suitable for use in specialized coatings or adhesives. The compound's stability under various conditions also makes it a candidate for formulations requiring long shelf life and resistance to environmental factors.

The synthesis of tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies, which are essential for constructing complex molecular frameworks.

Ongoing research into carbamate derivatives continues to reveal new insights into their mechanisms of action and potential therapeutic uses. The structural diversity within this class of compounds allows for extensive modifications, enabling researchers to fine-tune their properties for specific applications. As computational tools become more sophisticated, the design and optimization of such molecules are becoming increasingly efficient, paving the way for rapid development of novel drugs.

The industrial production of tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate is being scaled up to meet growing demand from pharmaceutical companies conducting clinical trials. Advances in process chemistry have enabled cost-effective synthesis on an industrial scale while maintaining high purity standards. This scalability is crucial for translating laboratory discoveries into commercial products that can address unmet medical needs.

In conclusion, tert-butyl N-[2-amino-1-(1-ethylcyclobutyl)ethyl]carbamate, with its CAS No. 2148744-76-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As scientific understanding continues to evolve, this molecule is likely to play a crucial role in the discovery of new treatments for various diseases.